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Compound of Interest

Compound Name: Freselestat quarterhydrate

Cat. No.: B15575336

For Researchers, Scientists, and Drug Development Professionals

Abstract

Freselestat, also known as ONO-6818, is a potent and selective, orally active inhibitor of
human neutrophil elastase (HNE). This serine protease plays a critical role in the
pathophysiology of various inflammatory diseases, including chronic obstructive pulmonary
disease (COPD), acute respiratory distress syndrome (ARDS), and cystic fibrosis. By mitigating
the destructive activity of HNE, Freselestat presents a promising therapeutic strategy. This
technical guide provides a comprehensive overview of the synthesis of Freselestat, its chemical
properties, mechanism of action, and relevant experimental insights.

Chemical Properties

Freselestat is a non-peptidic small molecule. The quarterhydrate form indicates the presence of
one molecule of water for every four molecules of Freselestat in the crystal lattice.
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Property Value Source

2-(5-amino-6-0xo0-2-
phenylpyrimidin-1-yl)-N-[1-(5-

IUPAC Name tert-butyl-1,3,4-oxadiazol-2- PubChem
yI)-3-methyl-1-oxobutan-2-

ylJacetamide
Synonyms ONO-6818, ONO-PO-736 MedChemExpress
Molecular Formula C23H28N604 PubChem
Molecular Weight 452.51 g/mol PubChem
CAS Number 208848-19-5 PubChem
o ) 12.2 nM for neutrophil elastase
Inhibition Constant (Ki) MedChemExpress
(quarterhydrate)

Synthesis of Freselestat

A practical and improved synthesis of Freselestat (ONO-6818) has been developed to avoid
the use of potentially explosive reagents and to be suitable for large-scale production. The
synthesis involves the preparation of two key intermediates: a pyrimidinone derivative and an
a-aminoketone, which are then coupled and deprotected to yield the final product.[1]

Synthesis Workflow

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.researchgate.net/publication/282407198_Improved_Synthesis_of_a_New_Nonpeptidic_Inhibitor_of_Human_Neutrophil_Elastase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Pyrimidinone Intermediate Synthesis

a-Aminoketone Intermediate Synthesis 1

Final Assembly
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Reduction of Inflammation
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Synthesized Freselestat Quarterhydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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